N1-(4-fluorobenzyl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-[(4-fluorophenyl)methyl]-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C22H27FN4O3/c1-30-20-8-6-19(7-9-20)27-14-12-26(13-15-27)11-10-24-21(28)22(29)25-16-17-2-4-18(23)5-3-17/h2-9H,10-16H2,1H3,(H,24,28)(H,25,29)
• InChI Key: QCVKVOCBIOPZSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CCNC(=O)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C22H27FN4O3
• Molecular Weight: 414.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorobenzyl group, a methoxyphenyl group, and a piperazine ring. These groups are common in many pharmaceuticals and could potentially give the compound a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral potential. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives : These compounds were investigated as antiviral agents against influenza A. .
• .

Other Biological Activities

Indole derivatives also exhibit a range of other biological activities:

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Conclusion

Indole derivatives, including the compound , hold immense potential for newer therapeutic possibilities. . If you need more information or have additional queries, feel free to ask! 😊

Mechanism of Action

Target of Action

Compounds with a piperazine moiety are commonly found in pharmaceuticals and agrochemicals due to their ability to positively modulate the pharmacokinetic properties of a drug substance . They are found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Mode of Action

It’s known that piperazine derivatives can interact with multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

Piperazine derivatives have been found to exhibit a broad spectrum of biological activities, indicating that they likely interact with multiple biochemical pathways .

Pharmacokinetics

It’s known that the piperazine moiety can positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Piperazine derivatives have been found to exhibit a broad spectrum of biological activities, indicating that they likely have multiple molecular and cellular effects .